Cas no 600737-79-9 (3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester)

• Product Name: 3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester
• CAS No: 600737-79-9
• MF: C₃₁H₂₈INO₅
• MW: 621.462201118469
• CID: 1061304
• PubChem ID: 11479101
• Update Time: 2025-06-22

3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-N-[(benzyloxy)carbonyl]-O-benzyl-L-tyrosine Benzyl Ester
• (S)-benzyl 3-(4-(benzyloxy)-3-iodophenyl)-2-(((benzyloxy)carbonyl)amino)propanoate
• 600737-79-9
• 3-Iodo-N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-tyrosine Phenylmethyl Ester
• Benzyl (S)-3-(4-(benzyloxy)-3-iodophenyl)-2-(((benzyloxy)carbonyl)amino)propanoate
• benzyl (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
• 3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester

• Inchi： 1S/C31H28INO5/c32-27-18-26(16-17-29(27)36-20-23-10-4-1-5-11-23)19-28(30(34)37-21-24-12-6-2-7-13-24)33-31(35)38-22-25-14-8-3-9-15-25/h1-18,28H,19-22H2,(H,33,35)/t28-/m0/s1
• InChI Key： SKKRRRPVGNIWKT-NDEPHWFRSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 621.10122g/mol
• Monoisotopic Mass: 621.10122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 73.9Ų

Additional information on 3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester

3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester (CAS No: 600737-79-9)

The compound 3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester, identified by the CAS number 600737-79-9, is a complex organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound is a derivative of tyrosine, a non-essential amino acid, modified with specific protecting groups that enhance its stability and reactivity in various chemical reactions.

The structure of this compound includes an iodine atom at the third position of the aromatic ring, which plays a crucial role in its reactivity and selectivity during synthetic processes. The presence of the benzyloxy carbonyl (Cbz) group as a protecting group for the amino functionality ensures controlled deprotection during peptide synthesis, making it a valuable reagent in solid-phase peptide synthesis (SPPS). Additionally, the benzyl ester group further stabilizes the molecule and facilitates its solubility in organic solvents.

Recent studies have highlighted the importance of such protected amino acids in the development of bioactive molecules and therapeutic agents. For instance, researchers have employed this compound as a key intermediate in the synthesis of peptide-based drugs targeting various diseases, including cancer and neurodegenerative disorders. The ability to precisely control the deprotection sequence has led to improved yields and higher purity in the final products.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution reactions and selective protection strategies. The use of mild reaction conditions ensures minimal side reactions while maintaining the integrity of sensitive functional groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity.

The application of 3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester extends beyond peptide synthesis. It has been utilized in the construction of complex natural products, where precise control over stereochemistry is essential. Recent advancements in asymmetric catalysis have further enhanced its utility, enabling the synthesis of enantiomerically pure derivatives that are critical for pharmacological studies.

Moreover, this compound serves as a valuable tool in academic research for exploring fundamental aspects of organic chemistry, such as reaction mechanisms and stereochemical outcomes. Its role as a model compound in studies investigating transition metal-catalyzed cross-coupling reactions has provided insights into optimizing these reactions for broader industrial applications.

In conclusion, 3-Iodo-N-(benzyloxy)carbonyl-O-benzyl-L-tyrosine Benzyl Ester (CAS No: 600737-79-9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and well-defined reactivity make it an indispensable reagent in both academic and industrial settings, driving innovation across diverse fields of chemical research.